Xanthopurpurin
Xanthopurpurin
Xanthopurpurin, also known as purpuroxanthin, belongs to the class of organic compounds known as hydroxyanthraquinones. Hydroxyanthraquinones are compounds containing a hydroxyanthraquinone moiety, which consists of an anthracene bearing a quinone, and hydroxyl group. Xanthopurpurin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, xanthopurpurin is primarily located in the membrane (predicted from logP). Outside of the human body, xanthopurpurin can be found in beverages, herbs and spices, and tea. This makes xanthopurpurin a potential biomarker for the consumption of these food products.
Xanthopurpurin is a dihydroxyanthraquinone. It has a role as a metabolite.
Xanthopurpurin is a dihydroxyanthraquinone. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
518-83-2
VCID:
VC0015295
InChI:
InChI=1S/C14H8O4/c15-7-5-10-12(11(16)6-7)14(18)9-4-2-1-3-8(9)13(10)17/h1-6,15-16H
SMILES:
C1=CC=C2C(=C1)C(=O)C3=CC(=CC(=C3C2=O)O)O
Molecular Formula:
C14H8O4
Molecular Weight:
240.21 g/mol
Xanthopurpurin
CAS No.: 518-83-2
Reference Standards
VCID: VC0015295
Molecular Formula: C14H8O4
Molecular Weight: 240.21 g/mol
| CAS No. | 518-83-2 |
|---|---|
| Product Name | Xanthopurpurin |
| Molecular Formula | C14H8O4 |
| Molecular Weight | 240.21 g/mol |
| IUPAC Name | 1,3-dihydroxyanthracene-9,10-dione |
| Standard InChI | InChI=1S/C14H8O4/c15-7-5-10-12(11(16)6-7)14(18)9-4-2-1-3-8(9)13(10)17/h1-6,15-16H |
| Standard InChIKey | WPWWKBNOXTZDQJ-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)C3=CC(=CC(=C3C2=O)O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=CC(=C3)O)O |
| Appearance | Yellow powder |
| Melting Point | 268-270°C |
| Physical Description | Solid |
| Description | Xanthopurpurin, also known as purpuroxanthin, belongs to the class of organic compounds known as hydroxyanthraquinones. Hydroxyanthraquinones are compounds containing a hydroxyanthraquinone moiety, which consists of an anthracene bearing a quinone, and hydroxyl group. Xanthopurpurin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, xanthopurpurin is primarily located in the membrane (predicted from logP). Outside of the human body, xanthopurpurin can be found in beverages, herbs and spices, and tea. This makes xanthopurpurin a potential biomarker for the consumption of these food products. Xanthopurpurin is a dihydroxyanthraquinone. It has a role as a metabolite. |
| PubChem Compound | 196978 |
| Last Modified | Nov 11 2021 |
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